Cas no 21863-68-3 (1-Piperazinecarboxaldehyde,4-(2-methylpropyl)-)

1-Piperazinecarboxaldehyde,4-(2-methylpropyl)- structure
21863-68-3 structure
Product Name:1-Piperazinecarboxaldehyde,4-(2-methylpropyl)-
CAS No:21863-68-3
MF:C9H18N2O
MW:170.252022266388
CID:250283
PubChem ID:20672261
Update Time:2025-04-19

1-Piperazinecarboxaldehyde,4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxaldehyde,4-(2-methylpropyl)-
    • 4-(2-methylpropyl)piperazine-1-carbaldehyde
    • 1-Formyl-4-isobutylpiperazine
    • 1-Piperazinecarboxaldehyde,4-isobutyl- (8CI)
    • 1-Piperazinecarboxaldehyde,4-(2-methylpropyl)-(9ci)
    • 21863-68-3
    • DTXSID90609344
    • SCHEMBL4912947
    • AKOS014315984
    • Inchi: 1S/C9H18N2O/c1-9(2)7-10-3-5-11(8-12)6-4-10/h8-9H,3-7H2,1-2H3
    • InChI Key: AXXHITGPZZKPSO-UHFFFAOYSA-N
    • SMILES: O=CN1CCN(CC(C)C)CC1

Computed Properties

  • Exact Mass: 170.14204
  • Monoisotopic Mass: 170.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55
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